Cas no 1897777-80-8 (3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one
• CAS No: 1897777-80-8
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 6506274
• PubChem ID: 115113481
• Update Time: 2025-10-29

3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one
• EN300-1949488
• 1897777-80-8
• 3-amino-1-[4-fluoro-2-(trifluoromethyl)phenyl]propan-1-one

• Inchi： 1S/C10H9F4NO/c11-6-1-2-7(9(16)3-4-15)8(5-6)10(12,13)14/h1-2,5H,3-4,15H2
• InChI Key： XVYYUOVNBJWJFR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(CCN)=O)F)(F)F

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one

Comprehensive Guide to 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one (CAS No. 1897777-80-8): Properties, Applications, and Market Insights

The compound 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one (CAS No. 1897777-80-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This fluorinated aromatic ketone derivative has garnered attention due to its unique structural features, including a trifluoromethyl group and an amino functional group, which contribute to its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this compound for its potential applications in drug discovery and material science.

From a chemical perspective, 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one belongs to the class of aryl ketones with additional functional modifications. The presence of both fluoro and trifluoromethyl substituents on the aromatic ring significantly influences the compound's electronic properties, making it particularly valuable for designing molecules with specific characteristics. The amino group at the 3-position of the propanone chain provides an additional site for chemical modification, expanding its utility in synthetic chemistry.

Recent trends in pharmaceutical research have highlighted the importance of fluorinated compounds like 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one. The incorporation of fluorine atoms into drug candidates has become a common strategy to improve metabolic stability, bioavailability, and binding affinity. This compound serves as an excellent building block for developing novel fluorine-containing pharmaceuticals, particularly in areas such as CNS drugs and anti-inflammatory agents where fluorinated molecules have shown remarkable success.

The synthesis of 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one typically involves multi-step organic transformations starting from appropriately substituted benzene derivatives. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions and reductive amination techniques to construct the molecular framework efficiently. Recent advancements in flow chemistry have also been applied to optimize the production of such specialized intermediates, addressing common challenges in scaling up fluorinated compound synthesis.

In material science applications, 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one has shown promise as a precursor for advanced materials. The combination of its aromatic core and polar functional groups makes it suitable for developing specialty polymers with unique thermal and electronic properties. Researchers are exploring its use in creating high-performance coatings and electronic materials that require specific dielectric characteristics or chemical resistance.

The global market for specialized chemical intermediates like 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one has been growing steadily, driven by increasing demand from the pharmaceutical and advanced materials sectors. Market analysts project particular growth in Asia-Pacific regions, where investment in fluorine chemistry capabilities has expanded significantly. Companies specializing in custom synthesis and contract research are actively developing improved production methods for this and related compounds to meet rising industry needs.

Quality control and characterization of 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one require advanced analytical techniques. Standard protocols include HPLC purity analysis, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. The compound's stability under various conditions is also routinely assessed, as this information is critical for both research and potential commercial applications.

Environmental and safety considerations for handling 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended during laboratory work. Researchers are increasingly focusing on developing greener synthetic routes for such compounds to minimize environmental impact throughout their lifecycle.

Future research directions for 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one include exploring its potential as a key intermediate in targeted drug delivery systems and bioactive molecule development. The compound's structural features make it particularly interesting for creating proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. Additionally, its application in catalysis and asymmetric synthesis is an active area of investigation in academic laboratories worldwide.

For researchers and industry professionals seeking detailed technical information about 3-amino-1-4-fluoro-2-(trifluoromethyl)phenylpropan-1-one (CAS No. 1897777-80-8, comprehensive data sheets are available from specialty chemical suppliers. These typically include specifications for purity grade, solubility characteristics, and recommended storage conditions. As with all specialized chemicals, working with qualified suppliers who can provide appropriate documentation and technical support is essential for successful application development.